Cas no 2172017-84-2 (4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-carbaldehyde)

• Product Name: 4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-carbaldehyde
• CAS No: 2172017-84-2
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 5164486
• PubChem ID: 132398729
• Update Time: 2025-05-22

4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-carbaldehyde

• Inchi： 1S/C10H12O3S/c1-6-8(5-11)9(7(2)14-6)10-12-3-4-13-10/h5,10H,3-4H2,1-2H3
• InChI Key： FCYYEYCAKNPYHV-UHFFFAOYSA-N
• SMILES： C1(C)SC(C)=C(C2OCCO2)C=1C=O

Additional information on 4-(1,3-dioxolan-2-yl)-2,5-dimethylthiophene-3-carbaldehyde

4-(1,3-Dioxolan-2-yl)-2,5-dimethylthiophene-3-carbaldehyde (CAS No. 2172017-84-2)

The compound 4-(1,3-Dioxolan-2-yl)-2,5-dimethylthiophene-3-carbaldehyde, with the CAS registry number 2172017-84-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a thiophene ring system with a dioxolane substituent and an aldehyde group. The presence of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role in the synthesis of conjugated polymers, which are widely used in electronic devices such as organic light-emitting diodes (OLEDs) and flexible electronics. The thiophene moiety in this compound contributes to its excellent electronic properties, while the dioxolane group enhances its solubility and stability under various conditions. These attributes make it an ideal candidate for applications in high-performance materials.

In addition to its material science applications, this compound has also been investigated for its potential in medicinal chemistry. The aldehyde group in the molecule can undergo various reactions, such as condensation and oxidation, enabling the creation of bioactive compounds with therapeutic potential. Recent research has focused on its ability to act as a precursor for the synthesis of anti-cancer agents and neuroprotective drugs. The integration of these functional groups into a single molecule provides a platform for designing molecules with multiple pharmacological activities.

The synthesis of 4-(1,3-Dioxolan-2-yl)-2,5-dimethylthiophene-3-carbaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One of the key challenges in its synthesis is achieving high yields while maintaining the integrity of the sensitive functional groups. Researchers have employed various strategies, including microwave-assisted synthesis and transition-metal-catalyzed reactions, to optimize the production process. These advancements have significantly improved the scalability of this compound's synthesis, making it more accessible for industrial applications.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Given its application in sustainable materials and green chemistry, understanding its environmental impact is crucial. Recent studies have demonstrated that under specific conditions, this compound can undergo enzymatic degradation, reducing its persistence in natural ecosystems. This finding underscores its potential as a more environmentally friendly alternative to traditional materials.

In conclusion, 4-(1,3-Dioxolan-2-yl)-2,5-dimethylthiophene-3-carbaldehyde (CAS No. 2172017-84-2) is a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing technological and therapeutic innovations.